Cas no 1203046-52-9 (N-(2H-1,3-benzodioxol-5-yl)-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide
• CAS No: 1203046-52-9
• MF: C₂₂H₂₂N₄O₃S
• MW: 422.500083446503
• CID: 5843168
• PubChem ID: 45502306
• Update Time: 2025-10-24

N-(2H-1,3-benzodioxol-5-yl)-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide
• F5495-0105
• N-(benzo[d][1,3]dioxol-5-yl)-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide
• 1203046-52-9
• N-(1,3-benzodioxol-5-yl)-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide
• VU0645247-1
• SR-01000922827
• SR-01000922827-1
• AKOS024511114

• Inchi： 1S/C22H22N4O3S/c27-22(23-17-8-9-18-19(12-17)29-14-28-18)26-10-4-7-16(13-26)21-25-24-20(30-21)11-15-5-2-1-3-6-15/h1-3,5-6,8-9,12,16H,4,7,10-11,13-14H2,(H,23,27)
• InChI Key： WRXSUMPFLHAZQR-UHFFFAOYSA-N
• SMILES： S1C(CC2C=CC=CC=2)=NN=C1C1CN(C(NC2=CC=C3C(=C2)OCO3)=O)CCC1

Computed Properties

• Exact Mass: 422.14126175g/mol
• Monoisotopic Mass: 422.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide (CAS No: 1203046-52-9)

N-(2H-1,3-benzodioxol-5-yl)-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide, identified by its CAS number 1203046-52-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structural framework of N-(2H-1,3-benzodioxol-5-yl)-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties. The presence of a piperidine core is particularly noteworthy, as piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate various biological targets. Additionally, the incorporation of a benzodioxol moiety and a benzyl-substituted thiadiazole group further enhances the compound's potential as a lead molecule in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can interact with complex biological pathways. N-(2H-1,3-benzodioxol-5-yl)-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide has been investigated for its potential role in modulating enzymes and receptors involved in various diseases. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The benzodioxol ring, known for its structural stability and bioavailability, plays a crucial role in enhancing the compound's pharmacokinetic properties.

The benzyl-substituted thiadiazole component of N-(2H-1,3-benzodioxol-5-yl)-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide adds another layer of complexity to its biological activity. Thiadiazole derivatives are well-documented for their antimicrobial and anti-inflammatory properties. The benzyl group further modulates these effects by influencing the electronic distribution and steric environment around the thiadiazole ring. This combination of pharmacophores makes N-(2H-1,3-benzodioxol-5-ylyl)-3-(5-benzylthiadiazol-)piperidine-carboxamide a versatile candidate for further exploration in drug development.

The synthesis of N-(2H- 1 ,3 -benzodioxol -5 -ylyl ) -3 -(5 -benzyl -1 ,3 ,4 -thiadiazol -2 -ylo)piperidine-carboxamide (CAS No: 1203046-52 -9 strong>) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates such as the benzodioxol derivative and the benzyl-substituted thiadiazole moiety. These intermediates are then coupled with piperidine derivatives through amide bond formation to yield the final product. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity of the desired compound.

The pharmacological evaluation of N-(2H- 1 ,3 -benzodioxo l -5 -ylyl ) -3 -(5 -benz yl -1 ,3 ,4 -th iadiaz ol -2 -ylo )piperidine-carboxamide (CAS No: 1203046-52 -9) strong>) has revealed several intriguing findings. In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against various enzymes associated with inflammatory and oncological diseases. The interaction between N-(2H- 1 ,3 -benz odio x o l -5 -ylyl strong >)-N( s t r o ng > ) piperidine-carboxamide (CAS No: 1203046-52) strong>) and target proteins has been characterized using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into the binding affinity and mode of action of this compound.

In addition to its enzymatic activity, N( ) piperidine-carboxamide (CAS No: 1203046-52) strong>) has shown potential in modulating cellular pathways involved in disease progression. Preclinical studies have indicated that this compound may exhibit anti-proliferative effects on cancer cell lines by interfering with critical signaling pathways such as MAPK and PI3K/Akt. Furthermore, its ability to cross the blood-brain barrier suggests that it may also have therapeutic applications in neurological disorders.

The development of novel drug candidates like N( ) piperidine-carboxamide (CAS No: 1203046-52) strong>) is supported by advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the binding interactions between the compound and its target proteins with high accuracy. By leveraging these computational methods, scientists can optimize the structure of N( ) piperidine-carboxamide (CAS No: 1203046-52
strong>) to enhance its pharmacological properties.

The future direction of research on N( ) piperidine-carboxamide (CAS No: 1203046
strong>) includes further exploration of its mechanism of action and identification of potential side effects. Phase I clinical trials are planned to evaluate its safety profile in human subjects. Additionally, efforts are underway to develop more efficient synthetic routes for large-scale production.

In conclusion, N( ) piperidine
strong>) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its synthesis involves sophisticated organic chemistry techniques, while its pharmacological evaluation has revealed potential therapeutic applications across multiple disease areas. As research continues to progress, this compound is poised to make substantial contributions to the development of novel treatments for human diseases.